Hexahydro-1,3,2-benzodioxathiole 2,2-dioxide

• CAS No.: 6970-90-7
• Molecular Formula: C6H10O4S
• Molecular Weight: 178.21 g/mol
• IUPAC Name: 3a,4,5,6,7,7a-hexahydrobenzo[d][1,3,2]dioxathiole 2,2-dioxide
• InChI: InChI=1S/C6H10O4S/c7-11(8)9-5-3-1-2-4-6(5)10-11/h5-6H,1-4H2
• InChI Key: RQZYATSEWICBFV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)OS(=O)(=O)O2

Description

Hexahydro-1,3,2-benzodioxathiole 2,2-dioxide is a useful research compound. Its molecular formula is C6H10O4S and its molecular weight is 178.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ten grams (86 mmol) of trans-1,2-cyclohexanediol (CAS No. 1460-57-7) was added to toluene, and 10 g (84 mmol) of thionyl chloride was added dropwise thereto for reaction. The resulting solution was distilled. A cyclohexanediol cyclic sulfite (trans isomer) was recovered with a yield of 90%. Next, a methylene chloride solution containing 10 g (62 mmol) of cyclohexanediol cyclic sulfite was mixed with 180 g of 10% sulfuric acid aqueous solution. The mixture was mixed with 11 g (70 mmol) of potassium permanganate in an ice bath for reaction. Thereafter, the excess amount of potassium permanganate was neutralized by sodium hydrogen sulfite. The solvent was then distilled away from the organic layer. The solid product was crystallized with diethyl ether. A purified hexahydro-1,3,2-benzodioxathiol-2,2-dioxide (trans isomer) was recovered with a yield of 24%.